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Compound of Interest

Compound Name: PB(OH)3

Cat. No.: B15566883

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structures of various
lead oxy-hydroxides and related compounds. The information is curated for researchers,
scientists, and professionals in drug development who require a detailed understanding of
these materials, which are frequently encountered in environmental chemistry, materials
science, and toxicology. Lead oxy-hydroxides are common corrosion products of lead and its
alloys, and their specific crystalline forms can influence the bioavailability and reactivity of lead.

Core Concepts in Lead Oxy-hydroxide
Crystallography

The crystal chemistry of lead(Il) compounds is notably complex due to the influence of the
stereochemically active 6s2 lone pair of electrons on the Pb2+ cation. This lone pair can occupy
a significant volume, leading to distorted coordination polyhedra and the formation of layered or
complex framework structures. The compounds discussed herein encompass a range of
compositions, including simple oxides, hydroxides, and more complex oxy-hydroxides
containing other anions such as carbonates and chlorides.

Data Presentation: Crystallographic Information

The following tables summarize the key crystallographic data for several important lead oxy-
hydroxide and related phases.
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Table 1: Crystal Structure Data of Lead Oxides

Compound Chemical Crystal Lattice
Space Group
Name Formula System Parameters (A)
] a=397,c=
Litharge a-PbO Tetragonal P4/nmm
5.02[1]
_ , a=549, b=
Massicot B-PbO Orthorhombic Pbcm
4.75, ¢ = 5.89[2]
Table 2: Crystal Structure Data of Lead Carbonate Hydroxides
. Lattice
Compound Chemical Crystal
Space Group Parameters (A,
Name Formula System )
. a=9.09,c=
Hydrocerussite Pbs(CO3)2(OH)2 Rhombohedral R-3m 24,88

Table 3: Crystal Structure Data of Lead Oxychlorides and Hydroxychlorides
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) Lattice
Compound Chemical Crystal
Space Group Parameters (A,
Name Formula System )
a=7111,b=
Laurionite Pb(OH)CI Orthorhombic Pnma 9.6987,c =
4.0203[3]
a=10.865b =
o o 4.006, ¢ = 7.233,
Paralaurionite Pb(OH)CI Monoclinic C2/m
B = 117.24[4][5]
[6]
a=952,b=
Mendipite PbsCl20:2 Orthorhombic P212121 11.87,c =
5.87[7][8]
o a=11.28,c=
Penfieldite Pb2CI5(OH) Hexagonal P6

48.65[9][10][11]

Experimental Protocols

Detailed methodologies are crucial for the synthesis and characterization of these crystalline
phases. Below are representative protocols for the preparation of hydrocerussite and a generic
approach for lead(ll) hydroxide nanopatrticles.

Synthesis of Hydrocerussite (Pb3(COs3)2(OH)z2)

This protocol is based on the reaction of a lead source with carbon dioxide and water under
controlled pH.

o Precursor Preparation: A solution of a soluble lead(ll) salt, such as lead(ll) acetate or lead(ll)
nitrate, is prepared in deionized water. Alternatively, a suspension of litharge (PbO) can be
used.

o Reaction: Carbon dioxide gas is bubbled through the lead-containing solution or suspension.
The reaction can also be carried out by exposing the solution to the atmosphere over a
prolonged period.
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e pH Control: The pH of the reaction mixture is maintained between 4 and 5. This can be
achieved by the controlled addition of an acid or base.

» Precipitation and Aging: A white precipitate of hydrocerussite will form. The mixture is stirred
for a period to allow for the crystallization and aging of the precipitate.

« |solation and Washing: The precipitate is collected by filtration, washed several times with
deionized water to remove any soluble impurities, and then washed with ethanol to facilitate
drying.

e Drying: The final product is dried in an oven at a low temperature (e.g., 60-80 °C) to avoid
decomposition.

Synthesis of Lead(ll) Hydroxide (Pb(OH)z) Nanoparticles

This protocol describes a chemical co-precipitation method for the synthesis of lead(ll)
hydroxide nanoparticles.

e Precursor Solutions: Prepare a 0.1 M solution of lead(ll) nitrate (Pb(NOs)2) in deionized
water and a 0.2 M solution of sodium hydroxide (NaOH) in deionized water.

e Precipitation: Slowly add the NaOH solution dropwise to the lead(ll) nitrate solution under
vigorous stirring at room temperature. A white precipitate of lead(ll) hydroxide will form
immediately.

e Aging: Continue stirring the suspension for a period of 1-2 hours to allow for the growth and
stabilization of the nanoparticles.

e Washing: The precipitate is collected by centrifugation or filtration and washed repeatedly
with deionized water to remove residual ions. This can be followed by a final wash with
ethanol.

» Drying: The resulting nanoparticle powder is dried under vacuum or in a desiccator at room
temperature.

Mandatory Visualization
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The following diagrams, created using the DOT language, illustrate key experimental workflows
and logical relationships in the study of lead oxy-hydroxides.

Synthesis Characterization

Lead(l) Acetate Solution Reaction with CO2 and H20
o Litharge (PbO) Suspension o 45) Precipitation and Aging Filtration and Washing Drying X-ray Diffraction (XRD)

Rietveld Refinement Hydrocerussite Crystal Structure

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis and characterization of hydrocerussite.
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Caption: Simplified logical relationship of lead corrosion pathways to form oxy-hydroxides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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